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Compound of Interest

Compound Name: Methyl 2,4-Dihydroxybenzoate

Cat. No.: B044491 Get Quote

Essential Safety and Handling Guide: Methyl 2,4-
Dihydroxybenzoate
This guide provides essential safety protocols, operational procedures, and disposal plans for

handling Methyl 2,4-Dihydroxybenzoate in a laboratory setting. The information is intended

for researchers, scientists, and drug development professionals to ensure safe and compliant

use of this chemical.

Hazard Identification and Exposure Limits
Methyl 2,4-Dihydroxybenzoate is classified as hazardous. It is known to cause skin irritation,

serious eye irritation, and may cause respiratory irritation.[1][2] There are currently no

established occupational exposure limits for this compound.[1]
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Parameter Value Source

Molecular Formula C₈H₈O₄ [3]

Molecular Weight 168.15 g/mol [2]

Melting Point 118-121 °C [4]

Hazard Statements H315, H319, H335 [4]

Signal Word Warning [4]

Occupational Exposure Limits Not Established [1][5]

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before handling. The following PPE is

required to minimize exposure.

Eye and Face Protection:

Wear safety glasses with side-shields conforming to EN166 (EU) or NIOSH (US)

standards.[6]

In situations with a potential for splashing, chemical splash goggles are required.[7][8]

For significant splash risks, use a face shield in combination with goggles.[7][8]

Skin Protection:

Gloves: Chemical-resistant gloves must be worn.[6] While specific permeation data for

Methyl 2,4-Dihydroxybenzoate is not available, nitrile rubber gloves are recommended

for protection against incidental splashes and contact with solids.[2][9][10] Gloves should

be inspected for damage before each use and removed using the proper technique to

avoid skin contact.[6] Contaminated gloves must be disposed of immediately in

accordance with laboratory practices.[6]

Protective Clothing: A laboratory coat is mandatory to protect skin and clothing.[2] For

tasks with a higher risk of contamination, consider impervious clothing or chemical-
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resistant aprons.[6] Ensure shoes are closed-toe.[2][9]

Respiratory Protection:

Work should be conducted in a well-ventilated area, preferably within a chemical fume

hood, to avoid the formation and inhalation of dust.[5][6]

If engineering controls are insufficient or for nuisance exposures, a dust mask (Type N95,

US) or a particle respirator (Type P1, EU EN 143) should be used.[4][6]

For higher-level protection where exposure limits may be exceeded, a respirator with an

organic vapor/particulate filter cartridge (e.g., OV/AG/P99 US or ABEK-P2 EU) is

necessary.[6]

Operational and Disposal Plans
Step-by-Step Handling Protocol

Preparation:

Ensure a chemical fume hood is functioning correctly.

Verify that an eyewash station and safety shower are accessible and unobstructed.[1]

Gather all necessary equipment and label all containers appropriately.[1]

Put on all required PPE as detailed above.

Handling (Weighing and Transfer):

Conduct all manipulations that may generate dust, such as weighing or transferring the

solid, inside a chemical fume hood.[2]

Avoid the formation of dust and aerosols during handling.[5][6]

Use non-sparking tools for transfers.[5]

Keep containers tightly closed when not in use.[6]
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Storage:

Store in a cool, dry, and well-ventilated area.[5][6]

Keep the container tightly closed to prevent moisture absorption as the material can be

hygroscopic.[6]

Store away from incompatible materials such as strong oxidizing agents and strong bases.

[1]

Waste Disposal Plan
Waste Collection:

Collect waste Methyl 2,4-Dihydroxybenzoate and any contaminated materials (e.g.,

gloves, weighing paper) in a suitable, clearly labeled, and closed container for chemical

waste.[6]

Do not mix with other waste streams unless instructed by your institution's EHS

department.

Disposal Procedure:

Surplus and non-recyclable solutions should be offered to a licensed disposal company.[6]

Disposal may involve a chemical incinerator equipped with an afterburner and scrubber.[6]

Never dispose of this chemical down the drain, as it must be prevented from entering the

environment.[5][6]

Always follow all applicable local, state, and federal regulations for hazardous waste

disposal.
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Caption: Safe Handling Workflow for Methyl 2,4-Dihydroxybenzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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